N'-(4-fluorophenyl)-N-[2-(pyridin-3-yl)-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)ethyl]ethanediamide

• IUPAC Name: N-[2-(3,4-dihydro-1H-isoquinolin-2-yl)-2-pyridin-3-ylethyl]-N'-(4-fluorophenyl)oxamide
• InChI: InChI=1S/C24H23FN4O2/c25-20-7-9-21(10-8-20)28-24(31)23(30)27-15-22(18-6-3-12-26-14-18)29-13-11-17-4-1-2-5-19(17)16-29/h1-10,12,14,22H,11,13,15-16H2,(H,27,30)(H,28,31)
• InChI Key: ZZKKZMUGHFLGFS-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CC2=CC=CC=C21)C(CNC(=O)C(=O)NC3=CC=C(C=C3)F)C4=CN=CC=C4
• Molecular Formula: C24H23FN4O2
• Molecular Weight: 418.5 g/mol
• CAS No.: 904271-93-8

Description

Tetrahydroisoquinoline Core Structure

The tetrahydroisoquinoline (THIQ) scaffold is a bicyclic system comprising a benzene ring fused to a partially saturated piperidine ring. This conformationally restrained structure imparts unique physicochemical properties, including enhanced binding affinity to biological targets due to reduced rotational freedom. In medicinal chemistry, the THIQ core is prized for its ability to mimic natural alkaloids while offering synthetic versatility. For example, THIQ derivatives have demonstrated potent activity against apoptotic proteins and epigenetic regulators in cancer therapeutics.

The secondary amine within the THIQ structure facilitates hydrogen bonding with enzymatic active sites, while its planar aromatic system enables π-π stacking interactions with hydrophobic protein pockets. Comparative studies between THIQ and simpler heterocycles like piperidine reveal superior target selectivity and metabolic stability for THIQ-containing compounds.

Property	THIQ	Piperidine
Rigidity	High (bicyclic)	Low (monocyclic)
Hydrogen Bond Capacity	2–3 sites	1 site
Metabolic Stability	Moderate to high	Low to moderate

Ethanediamide Linker in Medicinal Chemistry

The ethanediamide (oxamide) linker in this compound serves as a critical bridge between the THIQ core and the 4-fluorophenyl moiety. This diamide group introduces rigidity and hydrogen-bonding capacity, which are essential for maintaining optimal distances and orientations between pharmacophoric elements. Unlike flexible alkyl or polyethylene glycol (PEG) linkers, the ethanediamide’s planar structure reduces entropic penalties during target binding, enhancing binding kinetics.

In proteolysis-targeting chimeras (PROTACs), similar linkers have been shown to influence degradation efficiency by modulating the proximity of E3 ligase recruiters and target proteins. For N'-(4-fluorophenyl)-N-[2-(pyridin-3-yl)-2-(THIQ)ethyl]ethanediamide, the linker’s length (~6.2 Å) and electronic properties may facilitate interactions with dual binding pockets in enzymes or receptors.

Linker Type	Flexibility	Hydrogen Bond Donors	Typical Length (Å)
Ethanediamide	Low	2	6.2
PEG	High	0	Variable
Alkyl	Moderate	0	4–8

Strategic Importance of Pyridin-3-yl and 4-Fluorophenyl Moieties

The pyridin-3-yl group contributes to the compound’s electronic profile through its nitrogen atom, which can act as a hydrogen bond acceptor or participate in coordination bonds with metal ions in enzymatic active sites. This moiety is prevalent in kinase inhibitors, where it often occupies the adenine-binding pocket of ATP-competitive drugs.

The 4-fluorophenyl group enhances lipophilicity (logP ~2.8) and metabolic stability by resisting oxidative dealkylation. Fluorine’s electronegativity also induces subtle electronic effects on adjacent aromatic systems, potentially improving binding affinity through dipole interactions. The synergy between these groups is exemplified in dual-targeting agents, where pyridinyl-fluorophenyl combinations improve selectivity for overexpressed receptors in pathological conditions.

Moiety	Key Interactions	Role in Drug Design
Pyridin-3-yl	Hydrogen bonding, π-stacking	Kinase inhibition, metal chelation
4-Fluorophenyl	Dipole interactions, lipophilicity	Metabolic stabilization

Historical Context in Diamide Compound Research

Diamide compounds have evolved from simple enzyme inhibitors to sophisticated bifunctional molecules. Early diamides, such as the herbicide flutolanil, demonstrated the utility of the diamide group in conferring stability and bioactivity. The advent of PROTACs highlighted diamides as ideal linkers due to their synthetic accessibility and tunable properties.

In the context of N'-(4-fluorophenyl)-N-[2-(pyridin-3-yl)-2-(THIQ)ethyl]ethanediamide, historical advances in linker design and fluorinated aromatic systems converge to enable precise targeting of multifactorial diseases. For instance, fluorinated diamides in oncology leverage fluorine’s ability to penetrate blood-brain barriers, a property critical for targeting central nervous system malignancies.

Era	Diamide Application	Advancement
1980s–1990s	Herbicides, fungicides	Stability under environmental stress
2000s–2010s	Kinase inhibitors	Selectivity via dual aromatic systems
2020s–Present	Bifunctional degraders (PROTACs)	Linker optimization for protein degradation

Biological Activity

N'-(4-fluorophenyl)-N-[2-(pyridin-3-yl)-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)ethyl]ethanediamide is a compound of significant interest in medicinal chemistry due to its potential biological activities. This article explores its biological activity, including mechanisms of action, pharmacological effects, and relevant case studies.

Basic Information

Property	Value
Molecular Formula	C21H24FN3
Molecular Weight	351.44 g/mol
LogP	4.1189
Polar Surface Area	48.002 Ų
Hydrogen Bond Donors	2
Hydrogen Bond Acceptors	4

Structure

The compound features a complex structure combining a fluorophenyl group with a pyridine and tetrahydroisoquinoline moiety. The structural complexity may contribute to its unique biological properties.

• Inhibition of Protein Tyrosine Phosphatases : Preliminary studies suggest that compounds similar to N'-(4-fluorophenyl)-N-[2-(pyridin-3-yl)-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)ethyl]ethanediamide may inhibit protein tyrosine phosphatases (PTPs), which are critical in regulating signal transduction pathways in cells. This inhibition can affect various cellular processes, including proliferation and apoptosis .
• Anti-Virulence Activity : Research indicates that related compounds exhibit anti-virulence properties against Mycobacterium tuberculosis by targeting essential virulence factors such as PtpB . This suggests potential applications in treating infections caused by resistant strains.

Pharmacological Effects

• Anticancer Activity : The compound has shown promise in preclinical models for anticancer activity. It may induce apoptosis in cancer cells through the modulation of signaling pathways associated with cell survival and death.
• Neuroprotective Effects : The tetrahydroisoquinoline structure is known for neuroprotective properties. Compounds with similar scaffolds have been investigated for their ability to protect neuronal cells from oxidative stress and apoptosis.

Study 1: Inhibition of Mycobacterial Virulence

A study by Chen et al. (2010) demonstrated that related compounds effectively inhibited the activity of PtpB in Mycobacterium tuberculosis, leading to reduced virulence and increased susceptibility to host immune responses . This establishes a foundation for further exploration of N'-(4-fluorophenyl)-N-[2-(pyridin-3-yl)-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)ethyl]ethanediamide as a potential therapeutic agent against tuberculosis.

Study 2: Anticancer Potential

Research published in the Journal of Medicinal Chemistry highlighted the anticancer properties of structurally similar compounds. These studies indicated that the compounds could inhibit tumor growth in vitro and in vivo models by inducing apoptosis and disrupting cell cycle progression .